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Compound of Interest

Ethyl 2-(Methoxymethyl)-4-methyl-
Compound Name:
1,3-thiazole-5-carboxylate

CAS No.: 136204-59-6

Cat. No.: B1396638

Get Quote
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Focus Application: Kinetic Profiling and Impurity Control in APl Manufacturing (e.g., Ritonavir,
Dasatinib)

Executive Summary & Strategic Context

Thiazole rings are critical pharmacophores in modern drug discovery, serving as the core
scaffold in antiretrovirals (Ritonavir), tyrosine kinase inhibitors (Dasatinib), and antibiotics.
While several synthetic routes exist, the Hantzsch Thiazole Synthesis—the condensation of

-haloketones with thioamides—remains the industrial standard due to its modularity.

However, this reaction presents specific process challenges:
* Lachrymatory Reagents:

-haloketones are potent alkylating agents and lachrymators; unreacted starting material is a
critical safety and quality risk.
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 Intermediate Stalling: The reaction proceeds via a hydroxythiazoline intermediate.
Incomplete dehydration of this intermediate leads to "wet" impurities that degrade stability.

» Regioisomerism: In substituted systems, thermodynamic vs. kinetic control can alter the N/S
attack ratio.

This guide outlines a self-validating analytical control strategy combining in-situ spectroscopy
(ReactIR) for kinetic endpoints and orthogonal chromatography (UPLC-MS) for purity
confirmation.

Reaction Mechanism & Critical Quality Attributes (CQAS)

To monitor the reaction, one must first map the chemical transformations to detectable signals.
The Hantzsch synthesis is a biphasic mechanism:

o S-Alkylation: Nucleophilic attack of the thioamide sulfur on the

-haloketone.

e Cyclodehydration: Intramolecular amine attack on the carbonyl, followed by water loss to
aromatize the ring.

Critical Quality Attributes (CQAS):
e CQA 1: Residual

-haloketone < 0.1% (Genotoxic/Safety risk).

e CQA 2: Hydroxythiazoline intermediate < 0.5% (Process completeness).

o CQA 3: Moisture content (Water is a byproduct; excess drives hydrolysis).
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Figure 1: Hantzsch reaction pathway highlighting the hydroxythiazoline intermediate as a

critical monitoring point.

Protocol A: In-Situ Kinetic Monitoring (FT-IR)

Objective: Real-time determination of reaction endpoint without sampling (minimizing exposure
to lachrymators).

Technique: In-situ Fourier Transform Infrared Spectroscopy (e.g., Mettler Toledo ReactIR).
The "Why": The conversion of the carbonyl group (

) to the aromatic thiazole (
) provides distinct spectral shifts that are immune to turbidity changes (unlike UV-Vis).

Spectroscopic Fingerprint Table
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Wavenumber (

Functional Group Species Trend to Monitor
)
Ketone C=0 -Haloketone 1680 - 1710 Decay to baseline.
Thioamide C=S Thioamide 1300 - 1400 Decay (often broad).
) ) ) Growth (Product
Imine C=N Thiazole Ring 1500 — 1550 i
formation).

) ] Transient (Appears

-OH Stretch Hydroxythiazoline 3200 - 3400

then disappears).

Experimental Workflow

Background: Collect solvent background (e.g., Ethanol or DMF) at reaction temperature
(typically 60-80°C).

Probe Insertion: Insert DiComp (Diamond Composite) probe. Ensure agitation does not
create a vortex that exposes the sensor.

Addition: Add thioamide to the solvent. Start data collection (1 spectrum/minute).
Initiation: Add

-haloketone.[1]

o Observation: Watch for immediate loss of C=S bands.
The "Stall" Check: Monitor the region around 3300

(broad OH) and 1500

o Action: If C=N growth plateaus but OH signal remains, the reaction is stuck at the
hydroxythiazoline stage.
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o Remediation: Increase temperature or add a dehydrating scavenger (e.g., TFA or
molecular sieves) to drive the equilibrium to the aromatic thiazole.

Protocol B: Orthogonal Purity Control (HPLC-UV-MS)

Objective: Quantitation of residual genotoxic impurities (haloketone) and confirmation of peak
purity.

Technique: Reverse-Phase UPLC with MS detection (ESI+).

The "Why": Thiazoles are basic (pKa ~2.5 - 3.5). Using a low pH mobile phase ensures the
thiazole is protonated, improving solubility and peak shape, while keeping the neutral
haloketone hydrophobic for good retention/separation.

Method Parameters

e Column: C18 or Phenyl-Hexyl (Phenyl columns offer superior selectivity for aromatic
thiazoles via

interactions).

o Dimensions: 2.1 x 50 mm, 1.7 pum particle size.
» Mobile Phase A: Water + 0.1% Formic Acid + 10mM Ammonium Formate.
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]
o Gradient: 5% B to 95% B over 5 minutes.
o Detection:
o UV: 254 nm (Aromatic ring), 280 nm.

o MS: ESI Positive Mode (Thiazoles ionize readily as

Validation Criteria (Self-Check)

e Resolution (
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): Must be > 2.0 between the "Intermediate” (Hydroxythiazoline) and "Product” (Thiazole).
The intermediate is more polar (elutes earlier).

e Mass Balance: If UV purity is >99% but yield is low, check the "void volume" for unreacted

thioamide (highly polar).

Protocol C: Structural Confirmation (Benchtop Flow
NMR)

For continuous flow manufacturing, benchtop NMR (45-80 MHZz) is superior to IR for
distinguishing regioisomers.

Key Diagnostic Signal:
e Thiazole C5-H: This proton is aromatic and appears downfield (typically 7.0 — 8.0 ppm).

 Intermediate: The corresponding proton in the hydroxythiazoline is aliphatic/allylic and
appears significantly upfield (5.0 — 6.0 ppm).

o Protocol: Divert a slipstream of the reaction mixture (unlocked) through the flow cell. Lock on
solvent signal (e.g., deuterated lock not always required if using solvent suppression
seqguences).

Analytical Decision Tree

Use this logic flow to determine when to quench the reaction.
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Figure 2: Process control logic for determining reaction endpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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